Cas no 476493-27-3 (1-(phenylmethyl)-2-Piperazinemethanol)

1-(Phenylmethyl)-2-Piperazinemethanol is a piperazine derivative with a benzyl substituent and a hydroxymethyl functional group, offering versatile utility in organic synthesis and pharmaceutical applications. Its structural features, including the piperazine core and polar hydroxyl group, enhance its reactivity as an intermediate in the preparation of biologically active compounds. The compound’s balanced lipophilicity and hydrogen-bonding capability make it suitable for modulating physicochemical properties in drug design. It is commonly employed in the development of CNS-targeting agents due to its ability to interact with neurotransmitter systems. High purity grades ensure consistent performance in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain stability.

1-(phenylmethyl)-2-Piperazinemethanol structure

476493-27-3 structure

Product Name:1-(phenylmethyl)-2-Piperazinemethanol

CAS No:476493-27-3

MF:C₁₂H₁₈N₂O

MW:206.284122943878

MDL:MFCD16990491

CID:1039460

PubChem ID:19763548

Update Time:2025-05-28

1-(phenylmethyl)-2-Piperazinemethanol Chemical and Physical Properties

Names and Identifiers

- 1-(phenylmethyl)-2-Piperazinemethanol
- (1-Benzylpiperazin-2-yl)methanol
- (1-benzyl-piperazin-2-yl)-methanol
- 1-benzyl-2-hydroxymethylpiperazine
- AK104850
- ANW-70933
- CTK8C4002
- KB-205060
- SureCN1738860
- SCHEMBL1738860
- AKOS016008146
- DB-013601
- DB-335831
- starbld0000342
- J-503496
- 476493-27-3
- MIULIYROIRMPCW-UHFFFAOYSA-N
- CS-0156283
- N-benzylhydroxymethylpiperazine
- 725714-18-1
- BS-49788
- 1-(Benzyl)-2-piperazinemethanol
- MFCD16990491
- DTXSID00599661
- MDL： MFCD16990491
- Inchi： 1S/C12H18N2O/c15-10-12-8-13-6-7-14(12)9-11-4-2-1-3-5-11/h1-5,12-13,15H,6-10H2
- InChI Key： MIULIYROIRMPCW-UHFFFAOYSA-N
- SMILES： OCC1CNCCN1CC1C=CC=CC=1

Computed Properties

Exact Mass: 206.141913202g/mol
Monoisotopic Mass: 206.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 35.5Å²

1-(phenylmethyl)-2-Piperazinemethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A139004556-250mg	(1-Benzylpiperazin-2-yl)methanol	476493-27-3	95%	250mg	$192.60	2023-09-01
Alichem	A139004556-1g	(1-Benzylpiperazin-2-yl)methanol	476493-27-3	95%	1g	$472.50	2023-09-01
Alichem	A139004556-5g	(1-Benzylpiperazin-2-yl)methanol	476493-27-3	95%	5g	$1404.00	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY976-200mg	1-(phenylmethyl)-2-Piperazinemethanol	476493-27-3	97+%	200mg	461.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY976-1g	1-(phenylmethyl)-2-Piperazinemethanol	476493-27-3	97+%	1g	1621.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QY976-50mg	1-(phenylmethyl)-2-Piperazinemethanol	476493-27-3	97+%	50mg	194.0CNY	2021-07-10
abcr	AB449819-250 mg	(1-Benzylpiperazin-2-yl)methanol, 95%; .	476493-27-3	95%	250mg	€171.30	2023-04-22
abcr	AB449819-1 g	(1-Benzylpiperazin-2-yl)methanol, 95%; .	476493-27-3	95%	1g	€314.30	2023-04-22
abcr	AB449819-5 g	(1-Benzylpiperazin-2-yl)methanol, 95%; .	476493-27-3	95%	5g	€839.30	2022-03-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B50495-250mg	(1-Benzylpiperazin-2-yl)methanol	476493-27-3	97%	250mg	￥518.0	2022-04-28

1-(phenylmethyl)-2-Piperazinemethanol Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

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